Cyclopentanecarboxylic acid [1-(benzothiazole-2-carbonyl)-4-guanidino-butyl]-amide

• Molecular Formula: C19H25N5O2S
• Molecular Weight: 387.5 g/mol
• IUPAC Name: N-[(2S)-1-(1,3-benzothiazol-2-yl)-5-(diaminomethylideneamino)-1-oxopentan-2-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C19H25N5O2S/c20-19(21)22-11-5-9-14(23-17(26)12-6-1-2-7-12)16(25)18-24-13-8-3-4-10-15(13)27-18/h3-4,8,10,12,14H,1-2,5-7,9,11H2,(H,23,26)(H4,20,21,22)/t14-/m0/s1
• InChI Key: NQABUEUFRXDDFI-AWEZNQCLSA-N
• Isomeric SMILES: C1CCC(C1)C(=O)N[C@@H](CCCN=C(N)N)C(=O)C2=NC3=CC=CC=C3S2
• Canonical SMILES: C1CCC(C1)C(=O)NC(CCCN=C(N)N)C(=O)C2=NC3=CC=CC=C3S2
• synonyms: N-(4-((aminoiminomethyl)amino)-1-(2-benzothiazolylcarbonyl)butyl)cyclopentanecarboxamide; RWJ 51084; RWJ-51084

Description

These compounds contain a benzene ring fused to a thiazole ring, which is a five-membered ring with four carbon atoms, one nitrogen atom, and one sulfur atom . RWJ-51084 has been studied for its potential as a potent cationic trypsin precursor .

Preparation Methods

The synthesis of benzothiazoles, including RWJ-51084, typically involves the condensation of aldehydes with 2-aminothiophenol via oxidation of the carbon-nitrogen bond . One efficient method for synthesizing benzothiazoles is using potassium ferrocyanide as a catalyst under solvent-free conditions . This method provides quick reaction times, simple setup, and high yields . Industrial production methods for RWJ-51084 are not widely documented, but the general approach involves similar synthetic routes with optimized reaction conditions for large-scale production.

Chemical Reactions Analysis

RWJ-51084 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium ferrocyanide and reducing agents like sodium borohydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of RWJ-51084 can lead to the formation of different benzothiazole derivatives .

Scientific Research Applications

RWJ-51084 has been extensively studied for its applications in scientific research, particularly in the fields of chemistry, biology, and medicine. In chemistry, it is used as a precursor for synthesizing various benzothiazole derivatives . In biology, RWJ-51084 has been investigated for its role as a potent cationic trypsin precursor, which is important for studying protease activity . Additionally, RWJ-51084 has been studied for its potential anticancer and antimicrobial properties .

Mechanism of Action

The mechanism of action of RWJ-51084 involves its interaction with trypsin-like serine proteases. The compound forms a covalent bond with the hydroxyl oxygen atom of serine 195 in the active site of trypsin, leading to the formation of a tetrahedral intermediate hemiketal structure . This interaction inhibits the protease activity of trypsin, making RWJ-51084 a potent inhibitor of trypsin-like serine proteases .

Comparison with Similar Compounds

RWJ-51084 is unique among benzothiazole derivatives due to its potent inhibitory activity against trypsin-like serine proteases . Similar compounds include other benzothiazole derivatives such as NSC-693638, which is used as an anticancer agent, and IDD552, a well-known aldol reductase inhibitor . These compounds share the benzothiazole core structure but differ in their specific biological activities and applications.